A Technical Guide to Substituted Imidazoles: Focus on 1-Ethyl-5-methyl-1H-imidazole
A Technical Guide to Substituted Imidazoles: Focus on 1-Ethyl-5-methyl-1H-imidazole
Senior Application Scientist Note: This guide addresses the chemical properties, synthesis, and safety considerations for the imidazole derivative class, with a specific focus on 1-Ethyl-5-methyl-1H-imidazole. It is critical to note that publicly available information, including a specific CAS number and Safety Data Sheet (SDS), for the requested compound "5-Ethyl-1-methyl-1H-imidazole" is limited. Therefore, this document centers on its well-documented isomer, 1-Ethyl-5-methyl-1H-imidazole , for which structural and molecular data are available. The principles of synthesis and safety discussed are broadly applicable to this class of compounds but must be supplemented with a supplier-specific SDS and a thorough, lab-specific risk assessment before any handling or experimentation.
Compound Identification and Physicochemical Properties
The imidazole ring is a cornerstone heterocyclic motif in medicinal chemistry and materials science. Its unique electronic properties, hydrogen bonding capabilities, and structural role in vital biomolecules like histidine make its derivatives a fertile ground for research and development. 1-Ethyl-5-methyl-1H-imidazole is an asymmetrically substituted imidazole, a structural feature that can be crucial for tuning steric and electronic properties in drug candidates or functional materials.
Below are the key identifiers and computed properties for 1-Ethyl-5-methyl-1H-imidazole .
| Identifier | Value | Source |
| IUPAC Name | 1-ethyl-5-methylimidazole | |
| PubChem Compound ID | 529333 | |
| Molecular Formula | C₆H₁₀N₂ | |
| Molecular Weight | 110.16 g/mol | |
| Canonical SMILES | CCN1C=CN=C1C | |
| InChI Key | YLJGMMHIHGMVQU-UHFFFAOYSA-N |
Hazard Analysis and Safe Handling Protocols
Trustworthiness Pillar: A Self-Validating Safety System
A specific, verified Safety Data Sheet (SDS) for 1-Ethyl-5-methyl-1H-imidazole is not publicly available at the time of this writing. The absence of specific toxicological data necessitates a cautious approach. The following protocols are based on general best practices for handling novel, potentially hazardous heterocyclic amines. Every step is designed to create a self-validating system where personal protective equipment (PPE), engineering controls, and procedural diligence work in concert to minimize risk.
2.1. Anticipated Hazards of Uncharacterized Imidazole Derivatives Based on related structures, researchers must anticipate the following potential hazards:
-
Acute Toxicity: Harmful if swallowed, inhaled, or in contact with skin.
-
Corrosivity/Irritation: Potential to cause skin irritation or serious eye damage.
-
Organ Toxicity: Unknown long-term effects or specific target organ toxicity.
-
Flammability: While many imidazoles have high boiling points, they may be combustible.
2.2. Mandatory Experimental Protocol for Safe Handling
-
Pre-Experiment Verification:
-
Action: Obtain a compound-specific SDS from the commercial supplier or internal synthesis group.
-
Causality: The SDS is the authoritative source for known hazards and emergency procedures. Do not proceed without it.
-
Action: Conduct a formal risk assessment (e.g., COSHH in the UK) specific to the quantities and manipulations planned.
-
Causality: This ensures that risks beyond the general nature of the chemical, such as those arising from heating, pressurizing, or reacting it, are identified and mitigated.
-
-
Engineering Controls:
-
Action: All manipulations involving the compound (weighing, transfers, reactions, purification) must be performed inside a certified chemical fume hood.
-
Causality: This is the primary line of defense against the inhalation of vapors or fine powders.
-
-
Personal Protective Equipment (PPE):
-
Action: Wear nitrile gloves (check for breakthrough time if using specific solvents), a flame-resistant lab coat, and splash-proof chemical goggles.
-
Causality: This combination protects against dermal contact and eye splashes, which are primary routes of exposure for liquid and solid chemicals.
-
Action: Keep a face shield readily available for procedures with a higher risk of splashing (e.g., quenching a reaction).
-
Causality: Provides an additional layer of protection for the entire face.
-
-
Waste Disposal and Emergency Procedures:
-
Action: Segregate all waste (contaminated gloves, pipette tips, solvents) into a clearly labeled hazardous waste container.
-
Causality: Prevents cross-contamination and ensures compliant disposal according to institutional and regulatory standards.
-
Action: Ensure an emergency eyewash station and safety shower are unobstructed and within a 10-second travel distance.
-
Causality: Immediate decontamination is critical to minimizing injury in the event of an accidental exposure.
-
Synthesis Pathway and Experimental Protocol
Expertise & Experience Pillar: Rational Synthesis Design
The synthesis of asymmetrically substituted imidazoles like 1-ethyl-5-methyl-1H-imidazole requires a regiocontrolled approach. While numerous methods exist, a multi-component strategy is often favored for its efficiency. The Radiszewski synthesis and its modern variants provide a robust framework for constructing the imidazole core from readily available starting materials. This approach typically involves the condensation of a 1,2-dicarbonyl compound, an aldehyde, and an amine source.
The following diagram and protocol outline a plausible and logical pathway for the synthesis of the target compound's structural core, which can then be alkylated.
Generalized Synthesis Workflow
Caption: Plausible two-stage synthesis of 1-Ethyl-5-methyl-1H-imidazole.
Step-by-Step Experimental Protocol (Hypothetical)
This protocol is illustrative. All quantities and conditions require optimization and validation in a laboratory setting.
-
Synthesis of 4(5)-Methylimidazole Intermediate:
-
Rationale: First, the core imidazole ring is constructed. The product will be a mixture of 4-methylimidazole and 5-methylimidazole, which exist in tautomeric equilibrium.
-
Step 1.1: To a round-bottom flask equipped with a reflux condenser, add methylglyoxal (1.0 eq), formaldehyde (1.0 eq, as an aqueous solution), and ammonium acetate (2.5 eq) in glacial acetic acid.
-
Step 1.2: Heat the reaction mixture to reflux (approx. 110-120 °C) for 2-3 hours, monitoring the reaction progress by TLC.
-
Step 1.3: After cooling to room temperature, carefully neutralize the mixture with a saturated solution of sodium bicarbonate.
-
Step 1.4: Extract the aqueous layer multiple times with a suitable organic solvent (e.g., ethyl acetate). Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield crude 4(5)-methylimidazole.
-
-
N-Ethylation and Isomer Separation:
-
Rationale: The nitrogen on the imidazole ring is alkylated. This reaction can occur at either nitrogen, leading to a mixture of the desired 1,5-isomer and the 1,4-isomer, which must be separated. The choice of base and solvent can influence the regioselectivity.
-
Step 2.1: Dissolve the crude 4(5)-methylimidazole (1.0 eq) in a dry, polar aprotic solvent (e.g., DMF or acetonitrile) under an inert atmosphere (e.g., Nitrogen or Argon).
-
Step 2.2: Cool the solution in an ice bath and add a base (e.g., sodium hydride, 1.1 eq) portion-wise. Allow the mixture to stir for 30 minutes.
-
Step 2.3: Add ethyl iodide (1.2 eq) dropwise, keeping the temperature below 10 °C.
-
Step 2.4: Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC.
-
Step 2.5: Quench the reaction carefully by adding water. Extract the product with an organic solvent.
-
Step 2.6: Purify the crude product using column chromatography on silica gel. The different polarities of the 1,5- and 1,4-isomers should allow for their separation. Characterize the fractions by NMR and MS to confirm the identity of the desired product, 1-Ethyl-5-methyl-1H-imidazole.
-
Applications in Research and Drug Development
The imidazole scaffold is a privileged structure in medicinal chemistry due to its ability to engage in various biological interactions and its synthetic versatility.
-
Bioisostere and Pharmacophore: The imidazole ring is often used as a bioisostere for other chemical groups, like amides or carboxylic acids, to improve metabolic stability or cell permeability. It can act as a proton donor or acceptor and can coordinate with metal ions in enzyme active sites.
-
Therapeutic Potential: Substituted imidazoles form the core of numerous approved drugs with a wide range of activities, including antifungal (e.g., clotrimazole), antiulcer (e.g., cimetidine), and antihypertensive agents.
-
Synthetic Building Block: Compounds like 1-Ethyl-5-methyl-1H-imidazole serve as valuable intermediates. The positions on the ring can be further functionalized, allowing for the construction of more complex molecules and chemical libraries for high-throughput screening in drug discovery programs. For instance, related imidazole carboxylates are key intermediates in the synthesis of major drugs like Olmesartan[1].
-
Ligands in Catalysis: N-substituted imidazoles are precursors to N-heterocyclic carbenes (NHCs), which are powerful ligands for transition metal catalysis, enabling a wide array of chemical transformations.
The specific substitution pattern of 1-ethyl-5-methyl-1H-imidazole provides a unique steric and electronic profile that can be exploited by medicinal chemists to fine-tune binding interactions with a specific biological target.
References
-
National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 529333, 1-Ethyl-5-methyl-1h-imidazole. [Link]
-
National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 2758877, Ethyl 1-methyl-5-nitro-1H-imidazole-2-carboxylate. [Link]
-
National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 18914307, Ethyl 1-methyl-1H-imidazole-5-carboxylate. [Link]
-
Organic Chemistry Portal. Imidazole Synthesis. [Link]
-
Moodie, L. et al. (2021). Studies towards the Design and Synthesis of Novel 1,5-Diaryl-1H-imidazole-4-carboxylic Acids and 1,5-Diaryl-1H-imidazole-4-carbohydrazides as Host LEDGF/p75 and HIV-1 Integrase Interaction Inhibitors. Molecules, 26(20), 6241. [Link]
-
Wang, J. & Yang, W. (2012). Novel synthesis of ethyl 4-(2-hydroxypropan-2-yl)-2-propyl-1H -imidazole-5-carboxylate: A key intermediate of olmesartan. Journal of Chemical and Pharmaceutical Research, 4(1), 546-549. [Link]
